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Toxicity Profile of Avocadene 1-acetate

The table below summarizes the key toxicological findings for Avocadene 1-acetate from recent scientific

literature.

Subject /
System

Observed Effects & Toxicity Experimental Context & Dosage Source(s)

Nematodes (C.
elegans &
parasitic

species)

Lethality, paralysis,
developmental arrest,
impaired mitochondrial
function, inhibition of lipid
biosynthesis.

Liquid culture assays; lethal to C.
elegans L1 larvae at low micromolar
concentrations (e.g., in a crude

extract containing 2.5 μM
Avocadene). Effective against

multiple parasitic nematode species.

[1] [2]

Mammals
(Horses)

Fibrotic heart disease
(cardiomyopathy); severe
cardiac fibroplasia and

negative expression of cardiac
troponin C.

Case study of natural poisoning from

consuming avocado leaves and fruit;
presence of Avocadene 1-acetate

confirmed in the gastrointestinal tract
and plant matter.

[3]
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Subject /
System

Observed Effects & Toxicity Experimental Context & Dosage Source(s)

Mammals
(Mice)

No acute toxicity reported in a

pilot study; used in a Self-
Emulsifying Drug Delivery

System (SEDDS).

Pilot pharmacokinetic evaluation in

C57BL/6J mice; formulation showed
accumulation in blood and

biodistribution in target tissues
without reported adverse effects.

[4]

Mechanism of Action in Nematodes

Recent research has significantly advanced the understanding of how Avocado-derived Fatty

Alcohols/Acetates (AFAs), including Avocadene 1-acetate, exert their effects on nematodes. The

mechanism involves a specific disruption of lipid metabolism, as illustrated below.
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Avocadene 1-acetate & other AFAs

Inhibition of POD-2
(Acetyl-CoA Carboxylase)

Disruption of
Fatty Acid Biosynthesis

Mitochondrial Damage
• Impaired respiration

• Increased ROS

Lethal Phenotypes
• Paralysis

• Developmental arrest
• Death of all life stages

Click to download full resolution via product page

This diagram shows the cascade of effects beginning with the inhibition of the POD-2 enzyme, which is the

rate-limiting step in lipid biosynthesis [2]. The primary molecular target of Avocadene 1-acetate and related

compounds is the nematode enzyme POD-2, an acetyl-CoA carboxylase (ACC) [2]. This inhibition leads

to:

Disruption of essential fatty acid synthesis.
Secondary mitochondrial damage, including impaired respiration and increased production of
reactive oxygen species (ROS) [2].

Penetration of the nematode eggshell, inducing developmental arrest in embryos [2].

Key Experimental Protocols
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For researchers looking to replicate or build upon these findings, here is a summary of the key

methodologies used in the cited studies.

1. Nematocidal Activity Assay (Liquid Culture)

Purpose: To assess the toxicity of compounds on C. elegans development and survival.
Method: Synchronized L1 larval stage nematodes are exposed to different concentrations of the

compound (e.g., 1 to 100 μM) in liquid culture. The cultures are incubated for several days, and the
effects on larval development, adult survival, and egg hatching are scored [2].

Key Readouts: Lethality (LD50), percentage of larval arrest, and egg hatching failure.

2. In Vitro Efficacy Against Parasitic Nematodes

Purpose: To evaluate the efficacy of compounds against veterinary parasitic nematodes.

Method: Adult worms or larval stages of parasites like Brugia pahangi, Teladorsagia circumcincta,
and Haemonchus contortus are exposed to the compounds in vitro. Motility and survival are

monitored over time [2].
Key Readouts: Worm immotility, death.

3. Mammalian Toxicity Observation (Case Study)

Purpose: To confirm and characterize natural poisoning in animals.
Method: In the case of horse poisoning, the presence of Avocadene 1-acetate in the ingested plant

material (avocado leaves and fruit) and the gastrointestinal tract was confirmed using Liquid
Chromatography-Electrospray Ionization-Mass Spectrometry (LC-ESI-MS). The link to toxicity was

established through post-mortem examination (gross and histopathology) of cardiac tissue and
immunohistochemistry for cardiac troponin C [3].

Interpretation and Research Implications

The collective data indicates that Avocadene 1-acetate exhibits a favorable selective toxicity profile, being

highly potent against nematodes while showing lower acute toxicity in mammals. The severe cardiac effects

in horses occurred in a natural poisoning scenario with high, chronic ingestion of large amounts of avocado

plant matter, which contains a mixture of several acetogenins [3]. In contrast, a controlled study in mice

using a formulated product did not report acute toxicity [4].

This selective toxicity makes it a promising candidate for anthelmintic development. Its novel mechanism of

action—inhibiting nematode acetyl-CoA carboxylase (POD-2)—is particularly valuable for addressing the
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growing issue of resistance to existing anthelmintic drugs [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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